1-(4-Pyridinylmethyl)cyclopropanamine

• Molecular Formula: C9H12N2
• Molecular Weight: 148.20 g/mol
• IUPAC Name: 1-(pyridin-4-ylmethyl)cyclopropan-1-amine
• InChI: InChI=1S/C9H12N2/c10-9(3-4-9)7-8-1-5-11-6-2-8/h1-2,5-6H,3-4,7,10H2
• InChI Key: GZGNPNRKIUMIRL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CC2=CC=NC=C2)N

Description

1-(4-Pyridinylmethyl)cyclopropanamine is an organic compound with the molecular formula C9H12N2. It features a cyclopropane ring attached to a pyridine ring via a methylene bridge.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(4-Pyridinylmethyl)cyclopropanamine can be synthesized through several methods. One common approach involves the reaction of 4-pyridinemethanol with cyclopropanamine under specific conditions. The reaction typically requires a catalyst and controlled temperature to ensure the formation of the desired product .

Industrial Production Methods: Industrial production of this compound often involves large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product .

Chemical Reactions Analysis

Types of Reactions: 1-(4-Pyridinylmethyl)cyclopropanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by others.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles are employed.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine oxides, while reduction can produce various amine derivatives .

Scientific Research Applications

1-(4-Pyridinylmethyl)cyclopropanamine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research explores its potential therapeutic applications, including its role as a precursor in drug development.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-(4-Pyridinylmethyl)cyclopropanamine involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and triggering various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

• 1-(2-Chlorophenyl)cyclopropanamine
• 1-(2-Methylphenyl)cyclopropanamine
• 1-(3-Chlorophenyl)cyclopropanamine
• 1-(4-Chlorobenzyl)cyclopropanamine

Uniqueness: 1-(4-Pyridinylmethyl)cyclopropanamine is unique due to its combination of a cyclopropane ring and a pyridine ring, which imparts distinct chemical and biological properties. This structural uniqueness makes it a valuable compound for various research and industrial applications .